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Compound of Interest

Compound Name: Isocaffeine

Cat. No.: B195696 Get Quote

Essential Safety and Handling Guide for
Isocaffeine
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Isocaffeine, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure a safe laboratory

environment and mitigate risks associated with this compound.

Isocaffeine: Hazard Overview
Isocaffeine (1,3,9-Trimethylxanthine) is a purine alkaloid and an isomer of caffeine.[1][2] It is

classified as a methylxanthine and is often studied for its potential pharmacological properties.

[1] The primary documented hazard is that it is harmful if swallowed.[2] While its safety profile

is not as extensively documented as caffeine's, its structural similarity necessitates careful

handling.[1] Researchers should handle it using appropriate personal protective equipment.[3]

Personal Protective Equipment (PPE)
The use of PPE is the final and essential barrier between the researcher and potential chemical

exposure.[4] The following PPE is mandatory when handling Isocaffeine to prevent skin

contact, eye exposure, and inhalation of dust particles.[5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b195696?utm_src=pdf-interest
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://cymitquimica.com/cas/519-32-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaffeine
https://cymitquimica.com/cas/519-32-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Isocaffeine
https://cymitquimica.com/cas/519-32-4/
https://www.benchchem.com/product/b195696
https://www.pppmag.com/article/121/December_2006/Personal_Equipment_for_Use_in_Handling_Hazardous_Drugs/
https://www.benchchem.com/product/b195696?utm_src=pdf-body
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25215.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile gloves).

Protects against skin contact.

Disposable nitrile gloves offer

protection against a wide

range of chemicals.[7]

Contaminated gloves should

be disposed of after use in

accordance with good

laboratory practices.[8]

Eye & Face Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from dust

particles and accidental

splashes.[5][9]

Skin & Body Protection Standard laboratory coat.
Prevents contact with clothing

and skin.[7]

Respiratory Protection
NIOSH-approved N95

respirator or higher.

Required when handling the

powder outside of a fume hood

or if dust formation is likely, to

prevent inhalation.[4][5]

Surgical masks offer little to no

protection from chemical

exposure.[4]

Operational Plan: Handling Isocaffeine
Adherence to a strict operational protocol is critical for minimizing exposure and ensuring

safety.

3.1. Engineering Controls

Ventilation: Handle Isocaffeine in a well-ventilated area. A chemical fume hood is

recommended to control the generation of dust and aerosols.[5]

Safety Stations: Ensure that an emergency eye wash fountain and safety shower are

immediately accessible in the handling area.[5]
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3.2. Procedural Handling

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing & Transfer: Conduct all weighing and transfer operations of powdered Isocaffeine
within a chemical fume hood or a ventilated balance enclosure to prevent the generation of

airborne dust.

Avoid Contact: Take meticulous care to avoid contact with skin, eyes, and clothing.[5]

Hygiene: Do not eat, drink, or smoke in areas where Isocaffeine is handled or stored.[5][8]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[5][10]

Storage: Store Isocaffeine in a tightly sealed container in a cool, dry location away from

incompatible materials.[5]

Emergency Procedures
4.1. Spill Response In the event of a spill, evacuate non-essential personnel and ensure the

area is well-ventilated.[5] Follow the procedural workflow below.
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Isocaffeine Spill Occurs

Assess Spill Size & Risk
(Is it a major spill?)

Evacuate Area
Alert EH&S / Emergency Services

Yes

Don Appropriate PPE
(Gloves, Goggles, Respirator)

No (Minor Spill)

Secure the Area
Restrict Access

Contain the Spill
(Use absorbent pads)

Clean Up Spill
Sweep solid material carefully

Avoid creating dust

Decontaminate Area
(Wipe with appropriate solvent)

Package Waste
Label as 'Hazardous Waste'

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling an Isocaffeine spill.
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4.2. First Aid Measures Immediate first aid is crucial in the event of an exposure.[5]

Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Immediately call a Poison

Control Center or seek medical attention.[5]

Eye Contact

Immediately flush the exposed eye gently with

large amounts of water for at least 15-20

minutes, removing contact lenses if present and

easy to do.[5] Seek medical attention if irritation

persists.

Skin Contact

Remove contaminated clothing. Wash the

affected skin area with plenty of soap and water.

[5] Seek medical attention if irritation develops.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention.[5]

Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations.[5]

Chemical Waste: Dispose of Isocaffeine and any contaminated materials (e.g., gloves,

absorbent pads) as hazardous chemical waste. Do not dispose of it with household garbage.

[5]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal.[5]

Containers: Dispose of empty containers as unused product, as they may retain chemical

residue.[5]

Quantitative Data Summary
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While comprehensive toxicological data for Isocaffeine is limited, the data for the closely

related compound, Caffeine, provides a useful reference for assessing potential hazards.

Property Value Source

Chemical Name
Isocaffeine (1,3,9-

Trimethylxanthine)
[2]

CAS Number 519-32-4 [1][2]

Molecular Formula C₈H₁₀N₄O₂ [1][2]

Molecular Weight 194.19 g/mol [2]

GHS Hazard Statement H302: Harmful if swallowed [2]

Toxicity of Caffeine (Rat) LD50 Oral: 367.7 mg/kg [5]

Toxicity of Caffeine (Rat) LD50 Dermal: > 2,000 mg/kg [5]

Toxicity of Caffeine (Rat) LC50 Inhalation: 4.94 mg/L [5]

Disclaimer: Toxicity data is for

Caffeine, a structural isomer,

as the safety profile for

Isocaffeine is not as well-

documented.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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